4-[(5-Methyl-1h-Pyrazol-3-Yl)amino]-2-Phenylphthalazin-1(2h)-One
4-[(5-Methyl-1h-Pyrazol-3-Yl)amino]-2-Phenylphthalazin-1(2h)-One
Three Aurora kinases, A-C, are involved in phosphorylation events that are critical for the completion of mitosis. Aurora A, involved in centrosomal assembly and acentrosomal spindle assembly, is overexpressed in many tumors. Phthalazinone pyrazole is a potent inhibitor of Aurora A kinase (IC50 = 31 nM). It does not inhibit Aurora B kinase at doses up to 100 μM. Phthalazinone pyrazole inhibits the proliferation of HCT116, COLO 205, and MCF-7 cells (IC50 = 7.8, 2.9, and 1.6 μM, respectively).
Brand Name:
Vulcanchem
CAS No.:
880487-62-7
VCID:
VC21176365
InChI:
InChI=1S/C18H15N5O/c1-12-11-16(21-20-12)19-17-14-9-5-6-10-15(14)18(24)23(22-17)13-7-3-2-4-8-13/h2-11H,1H3,(H2,19,20,21,22)
SMILES:
CC1=CC(=NN1)NC2=NN(C(=O)C3=CC=CC=C32)C4=CC=CC=C4
Molecular Formula:
C18H15N5O
Molecular Weight:
317.3 g/mol
4-[(5-Methyl-1h-Pyrazol-3-Yl)amino]-2-Phenylphthalazin-1(2h)-One
CAS No.: 880487-62-7
Cat. No.: VC21176365
Molecular Formula: C18H15N5O
Molecular Weight: 317.3 g/mol
* For research use only. Not for human or veterinary use.
![4-[(5-Methyl-1h-Pyrazol-3-Yl)amino]-2-Phenylphthalazin-1(2h)-One - 880487-62-7](/images/no_structure.jpg)
Specification
| Description | Three Aurora kinases, A-C, are involved in phosphorylation events that are critical for the completion of mitosis. Aurora A, involved in centrosomal assembly and acentrosomal spindle assembly, is overexpressed in many tumors. Phthalazinone pyrazole is a potent inhibitor of Aurora A kinase (IC50 = 31 nM). It does not inhibit Aurora B kinase at doses up to 100 μM. Phthalazinone pyrazole inhibits the proliferation of HCT116, COLO 205, and MCF-7 cells (IC50 = 7.8, 2.9, and 1.6 μM, respectively). |
|---|---|
| CAS No. | 880487-62-7 |
| Molecular Formula | C18H15N5O |
| Molecular Weight | 317.3 g/mol |
| IUPAC Name | 4-[(5-methyl-1H-pyrazol-3-yl)amino]-2-phenylphthalazin-1-one |
| Standard InChI | InChI=1S/C18H15N5O/c1-12-11-16(21-20-12)19-17-14-9-5-6-10-15(14)18(24)23(22-17)13-7-3-2-4-8-13/h2-11H,1H3,(H2,19,20,21,22) |
| Standard InChI Key | DSDIWWSXOOXFSI-UHFFFAOYSA-N |
| SMILES | CC1=CC(=NN1)NC2=NN(C(=O)C3=CC=CC=C32)C4=CC=CC=C4 |
| Canonical SMILES | CC1=CC(=NN1)NC2=NN(C(=O)C3=CC=CC=C32)C4=CC=CC=C4 |
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